Cas no 147676-50-4 (Piperiacetildenafil)

• Product Name: Piperiacetildenafil
• CAS No: 147676-50-4
• MF: C₂₄H₃₁N₅O₃
• MW: 437.534645318985
• CID: 903768
• PubChem ID: 135564757
• Update Time: 2025-11-02

Piperiacetildenafil Chemical and Physical Properties

Names and Identifiers

• Piperiacetildenafil
• LogP
• 5-(2-Ethoxy-5-piperidinoacetylphenyl)-1-Methyl-3-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyriMidin-7-one
• 5-[2-Ethoxy-5-[2-(1-piperidinyl)acetyl]phenyl]-1,6-dihydro-1-Methyl-3-propyl-7H-pyrazolo[4,3-d]pyriMidin-7-one
• UNII-4KQ11Q7DZP
• Q27259910
• 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-[2-ethoxy-5-[2-(1-piperidinyl)acetyl]phenyl]-1,6-dihydro-1-methyl-3-propyl-
• DTXSID701347650
• 4KQ11Q7DZP
• 5-(2-Ethoxy-5-piperidinoacetylphenyl)-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
• 147676-50-4
• NS00006251
• 5-(2-Ethoxy-5-(2-(piperidin-1-yl)acetyl)phenyl)-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one
• 7H-Pyrazolo(4,3-d)pyrimidin-7-one, 5-(2-ethoxy-5-(2-(1-piperidinyl)acetyl)phenyl)-1,6-dihydro-1-methyl-3-propyl-
• 5-(2-Ethoxy-5-(2-(1-piperidinyl)acetyl)phenyl)-1,6-dihydro-1-methyl-3-propyl-7H-pyrazolo(4,3-d)pyrimidin-7-one
• J-008384
• Piperidino acetildenafil
• CS-0068398
• AKOS040744489
• 5-[2-ethoxy-5-(2-piperidin-1-ylacetyl)phenyl]-1-methyl-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-7-one
• HY-117882
• 7H-Pyrazolo(4,3-d)pyrimidin-7-one, 5-(2-ethoxy-5-(1-piperidinylacetyl)phenyl)-1,4-dihydro-1-methyl-3-propyl-
• SCHEMBL7964961
• Piperidinohongdenafil
• J2.357.565E
• 5-(2-Ethoxy-5-piperidinoacetylphenyl)-1-methyl-3-propyl-1,6-dihydro-7H-pyrazolo(4,3-d)pyrimidin-7-one

• Inchi： 1S/C24H31N5O3/c1-4-9-18-21-22(28(3)27-18)24(31)26-23(25-21)17-14-16(10-11-20(17)32-5-2)19(30)15-29-12-7-6-8-13-29/h10-11,14H,4-9,12-13,15H2,1-3H3,(H,25,26,31)
• InChI Key： SOYQUYOYQKGWNR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C2=NC3C(CCC)=NN(C)C=3C(N2)=O)C=1)OCC)CN1CCCCC1

Computed Properties

• Exact Mass: 437.24293
• Monoisotopic Mass: 437.24268987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• PSA: 88.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Piperiacetildenafil

Piperiacetildenafil (CAS No. 147676-50-4): A Comprehensive Overview of Properties and Applications

Piperiacetildenafil (CAS No. 147676-50-4) is a specialized compound that has garnered attention in pharmaceutical research due to its unique structural properties. As a derivative of sildenafil analogs, this compound exhibits potential applications in targeted therapeutic areas. The molecular structure of Piperiacetildenafil features a piperazine-acetamide core, which contributes to its distinctive biochemical interactions.

Recent studies have highlighted the significance of Piperiacetildenafil derivatives in drug discovery, particularly in addressing specific physiological pathways. Researchers are increasingly focusing on optimizing the bioavailability and selectivity of such compounds, making Piperiacetildenafil research a trending topic in medicinal chemistry forums. The compound's mechanism of action involves selective enzyme modulation, though detailed pharmacological data remains under investigation in controlled laboratory settings.

The synthesis of Piperiacetildenafil typically involves multi-step organic reactions, including condensation and cyclization processes. Analytical characterization using techniques like HPLC-MS and NMR spectroscopy confirms the purity and structural integrity of the compound. Quality control protocols for Piperiacetildenafil production emphasize strict compliance with international laboratory standards to ensure batch-to-batch consistency.

From a commercial perspective, the demand for high-purity Piperiacetildenafil reference standards has grown significantly among research institutions. This trend aligns with the pharmaceutical industry's increased investment in novel small molecule therapeutics. Market analysts note that suppliers offering Piperiacetildenafil CAS 147676-50-4 with comprehensive analytical documentation are gaining preference in scientific procurement channels.

Ongoing investigations into Piperiacetildenafil analogs explore potential structure-activity relationships that could lead to improved therapeutic profiles. Computational chemistry approaches, including molecular docking studies, are being employed to predict the compound's interaction with biological targets. These cutting-edge methodologies position Piperiacetildenafil research at the forefront of computer-aided drug design innovations.

Stability studies indicate that proper storage conditions are crucial for maintaining Piperiacetildenafil powder integrity. Recommended practices include protection from moisture and storage at controlled temperatures. These handling protocols are particularly important for researchers requiring long-term stability of their Piperiacetildenafil samples for extended experimental timelines.

The analytical testing landscape for Piperiacetildenafil purity assessment continues to evolve, with advanced techniques like UPLC-QTOF gaining adoption. These methods provide enhanced sensitivity for detecting potential impurities in Piperiacetildenafil formulations, addressing the pharmaceutical industry's growing emphasis on product quality assurance.

In regulatory contexts, documentation of Piperiacetildenafil CAS 147676-50-4 properties follows established chemical substance reporting frameworks. Researchers are advised to consult current pharmacopeial standards when incorporating this compound into experimental protocols. The scientific community maintains active dialogue regarding appropriate applications of Piperiacetildenafil-based compounds within ethical research parameters.

Future directions in Piperiacetildenafil development may focus on structural modifications to enhance specific pharmacological characteristics. The compound's molecular scaffold presents opportunities for targeted derivatization, potentially yielding novel candidates with optimized properties. Such advancements would further establish Piperiacetildenafil chemistry as a valuable area of pharmaceutical innovation.

For researchers sourcing Piperiacetildenafil for laboratory use, verification of supplier credentials and analytical certificates remains essential. The compound's specialized nature necessitates working with reputable providers who can ensure consistent quality and proper documentation of Piperiacetildenafil batches. This due diligence supports the reliability of experimental results in studies involving this compound.